4-(3-(Methylamino)-1-(thiophen-2-yl)propyl)naphthalen-1-ol
Overview
Description
4-(3-(Methylamino)-1-(thiophen-2-yl)propyl)naphthalen-1-ol, commonly known as 4-MMC or mephedrone, is a synthetic stimulant drug that belongs to the cathinone class. It is a designer drug that has gained popularity among recreational drug users due to its euphoric and stimulating effects. However, its use has been associated with adverse effects, including addiction, psychosis, and even death. Despite its negative effects, 4-MMC has been the subject of scientific research due to its potential therapeutic uses.
Scientific Research Applications
Chemosensors for Transition Metal Ions
The compound 4-(3-(Methylamino)-1-(thiophen-2-yl)propyl)naphthalen-1-ol has been explored in the synthesis and characterization of naphthoquinone-based chemosensors, particularly for transition metal ions like Cu2+. These chemosensors exhibit selective recognition and colorimetric response to certain metal ions, indicating potential applications in environmental monitoring and analytical chemistry (Gosavi-Mirkute et al., 2017).
Antibacterial Agents
Synthesized derivatives of this compound have demonstrated potent antibacterial properties. For instance, certain naphthalene and thiophene derivatives, including those related to the subject compound, have shown significant antibacterial activity against various bacterial strains. This implies potential for developing new antibiotics or antiseptics (Abbasi et al., 2015).
Anticancer Research
Compounds structurally similar to this compound have been evaluated for their anticancer potential. Studies involving naphthalene derivatives have shown promising activity against various cancer cell lines, suggesting the potential use of these compounds in cancer treatment or as a framework for developing new anticancer drugs (Salahuddin et al., 2014).
Photovoltaic Applications
In the field of renewable energy, derivatives of this compound have been used in dye-sensitized solar cells (DSSCs). These compounds, when utilized as photosensitizers, can significantly impact the efficiency and performance of solar cells, opening pathways for more efficient solar energy harnessing (Mahadik et al., 2020).
DNA Interaction and Gene Sensing
Certain naphthalene diimide derivatives, closely related to the specified compound, have been synthesized for electrochemical gene sensing, showing a preference for double-stranded DNA. This suggests potential applications in genetic research and diagnostics (Sato et al., 2001).
properties
IUPAC Name |
4-[3-(methylamino)-1-thiophen-2-ylpropyl]naphthalen-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NOS/c1-19-11-10-16(18-7-4-12-21-18)14-8-9-17(20)15-6-3-2-5-13(14)15/h2-9,12,16,19-20H,10-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJXMJLCWKLPCHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC(C1=CC=C(C2=CC=CC=C21)O)C3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801211008 |
Source
|
| Record name | 4-[3-(Methylamino)-1-(2-thienyl)propyl]-1-naphthalenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801211008 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
949095-98-1 |
Source
|
| Record name | 4-[3-(Methylamino)-1-(2-thienyl)propyl]-1-naphthalenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=949095-98-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Para-naphthol duloxetine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0949095981 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-[3-(Methylamino)-1-(2-thienyl)propyl]-1-naphthalenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801211008 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | PARA-NAPHTHOL DULOXETINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OX55AL7074 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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